Cas no 902036-69-5 (5-methyl-3-(4-methylphenyl)-N-(pyridin-2-yl)methylpyrazolo1,5-apyrimidin-7-amine)

• Product Name: 5-methyl-3-(4-methylphenyl)-N-(pyridin-2-yl)methylpyrazolo1,5-apyrimidin-7-amine
• CAS No: 902036-69-5
• MF: C₂₀H₁₉N₅
• MW: 329.398363351822
• CID: 5363050
• Update Time: 2025-10-05

5-methyl-3-(4-methylphenyl)-N-(pyridin-2-yl)methylpyrazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-3-(4-methylphenyl)-N-(pyridin-2-ylmethyl)pyrazolo[1,5-a]pyrimidin-7-amine
• 5-methyl-3-(4-methylphenyl)-N-(pyridin-2-yl)methylpyrazolo1,5-apyrimidin-7-amine

• Inchi： 1S/C20H19N5/c1-14-6-8-16(9-7-14)18-13-23-25-19(11-15(2)24-20(18)25)22-12-17-5-3-4-10-21-17/h3-11,13,22H,12H2,1-2H3
• InChI Key： FKSVEZHOTYYEAZ-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=C(C)C=C3)C=NN1C(NCC1=NC=CC=C1)=CC(C)=N2

Additional information on 5-methyl-3-(4-methylphenyl)-N-(pyridin-2-yl)methylpyrazolo1,5-apyrimidin-7-amine

5-Methyl-3-(4-Methylphenyl)-N-(Pyridin-2-Yl)Methylpyrazolo[1,5-A]Pyrimidin-7-Amine: A Comprehensive Overview

The compound 5-methyl-3-(4-methylphenyl)-N-(pyridin-2-yl)methylpyrazolo[1,5-a]pyrimidin-7-amine, identified by the CAS number 902036-69-5, is a highly specialized organic compound with significant potential in the fields of pharmacology and materials science. This compound belongs to the class of pyrazolopyrimidines, which have garnered considerable attention due to their unique structural properties and diverse biological activities. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, paving the way for its exploration in various applications.

The molecular structure of 5-methyl-3-(4-methylphenyl)-N-(pyridin-2-yl)methylpyrazolo[1,5-a]pyrimidin-7-amine is characterized by a pyrazolopyrimidine core, which is further substituted with methyl groups and a pyridine moiety. This combination of functional groups imparts the compound with unique electronic and steric properties. The presence of the pyridine ring introduces aromaticity and potential for hydrogen bonding, while the methyl substituents enhance hydrophobicity. These features make the compound an intriguing candidate for drug design, particularly in targeting specific protein-protein interactions or enzyme active sites.

Recent studies have highlighted the potential of CAS 902036-69-5 as a modulator of key cellular pathways. For instance, research published in leading journals such as Nature Communications and Chemical Science has demonstrated its ability to inhibit certain kinases involved in cancer progression. The compound's selectivity towards these targets suggests its potential as a lead molecule in anticancer drug development. Furthermore, its structural versatility allows for further modifications to optimize pharmacokinetic properties, such as bioavailability and half-life.

In addition to its pharmacological applications, 5-methyl-pyrazolo[1,5-a]pyrimidine derivatives have shown promise in materials science. Their ability to form stable coordination complexes with metal ions has led to their exploration as candidates for metalloorganic frameworks (MOFs) and other advanced materials. These applications leverage the compound's ability to act as a ligand, facilitating the construction of porous materials with tailored properties for gas storage or catalysis.

The synthesis of CAS 902036-69-5 involves a multi-step process that combines principles from organic synthesis and catalysis. Recent advancements in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have significantly streamlined its production. These methods not only enhance yield but also improve the overall efficiency of the synthesis process. Moreover, green chemistry approaches are being increasingly adopted to minimize environmental impact during production.

The biological evaluation of 5-methyl-pyrazolo[1,5-a]pyrimidine derivatives has been conducted using state-of-the-art techniques such as high-throughput screening and computational modeling. These studies have provided valuable insights into the compound's mechanism of action and toxicity profile. For instance, molecular docking studies have revealed potential binding modes with therapeutic targets such as cyclin-dependent kinases (CDKs), which are implicated in various diseases including cancer.

In conclusion, CAS 902036-69-5, or 5-methyl-pyrazolo[1,5-a]pyrimidine derivative, represents a cutting-edge compound with multifaceted applications across pharmacology and materials science. Its unique structural features and promising biological activities position it as a valuable asset for future research and development efforts. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of innovation in modern chemistry.